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Compound of Interest

Compound Name: 1,4-DPCA

CAS No.: 1382469-40-0

Cat. No.: B12751491

Get Quote

Technical Support Center: 1,4-DPCA
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of 1,4-DPCA (1,4-dihydropyridine-

2,6-dicarboxylic acid). Below you will find troubleshooting guides, FAQs, and detailed

experimental protocols to address common solubility challenges encountered during

experiments.

Solubility Data Summary
The solubility of 1,4-DPCA has been determined in various organic solvents. The following

table summarizes the available quantitative data for easy comparison. It is important to note

that 1,4-DPCA is poorly soluble in aqueous solutions at neutral pH.
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Solvent Solubility Conditions Source

Dimethyl Sulfoxide

(DMSO)

~12.5 mg/mL (~52

mM)

Requires sonication.

[1]
MedchemExpress

Dimethyl Sulfoxide

(DMSO)

2.78 mg/mL (11.56

mM)

Sonication is

recommended.
TargetMol

Dimethyl Sulfoxide

(DMSO)
2.5 mg/mL Requires warming.[2] LKT Labs

Ethanol 5 mg/mL Requires warming.[2] LKT Labs

Dimethylformamide

(DMF)
5 mg/mL - LKT Labs

Troubleshooting Guide & FAQs
This section addresses common questions and issues related to the solubility of 1,4-DPCA in a

question-and-answer format.

Q1: My 1,4-DPCA is not dissolving in my aqueous buffer for cell culture. What should I do?

A1: 1,4-DPCA has very low solubility in neutral aqueous solutions. To prepare a working

solution for cell culture, it is recommended to first dissolve the compound in an organic solvent

like DMSO to create a concentrated stock solution. This stock solution can then be further

diluted into your cell culture medium. Be aware that the final concentration of the organic

solvent in your experiment should be kept low (typically ≤0.1% v/v) to avoid solvent-induced

cytotoxicity.

Q2: I've prepared a DMSO stock solution, but the compound precipitates when I add it to my

aqueous buffer. How can I prevent this?

A2: Precipitation upon addition to an aqueous medium is a common issue for hydrophobic

compounds. Here are a few troubleshooting steps:

Pre-warm your solutions: Gently warming both your DMSO stock solution and your aqueous

buffer to 37°C before mixing can help prevent precipitation.
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Increase the dilution factor: Use a more diluted intermediate stock solution. For example,

dilute your initial 10 mM DMSO stock to 1 mM in DMSO first, and then add this to your

aqueous buffer.

Vortex while adding: Add the DMSO stock dropwise to the aqueous buffer while vortexing or

stirring to ensure rapid and uniform mixing.

Consider pH adjustment: As a dicarboxylic acid, the solubility of 1,4-DPCA is expected to

increase in a more basic (higher pH) environment due to the deprotonation of the carboxylic

acid groups. For certain experiments, a slight increase in the pH of the aqueous buffer may

improve solubility. However, ensure the final pH is compatible with your experimental system.

Q3: Can I dissolve 1,4-DPCA directly in ethanol for my experiments?

A3: Yes, 1,4-DPCA is soluble in ethanol, especially with warming.[2] Similar to DMSO, you

should prepare a concentrated stock solution in ethanol and then dilute it into your

experimental medium. Always consider the potential effects of the final ethanol concentration

on your cells or assay.

Q4: What is the best way to store my 1,4-DPCA stock solution?

A4: Stock solutions of 1,4-DPCA in an organic solvent like DMSO should be stored at -20°C or

-80°C for long-term stability.[1] It is recommended to aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.

Q5: Are there any alternative methods to improve the aqueous solubility of 1,4-DPCA for in vivo

studies?

A5: For in vivo applications, formulation strategies are often employed to improve the solubility

and delivery of poorly soluble compounds like 1,4-DPCA. Some approaches that have been

used or could be considered include:

Co-solvent formulations: A common approach is to use a mixture of a primary solvent (like

DMSO) with other vehicles such as corn oil or polyethylene glycol (PEG).

Hydrogels: Encapsulating 1,4-DPCA in a hydrogel can provide a sustained release

formulation.
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Prodrugs: Chemical modification of the 1,4-DPCA molecule to create a more soluble prodrug

that is converted to the active compound in vivo is another strategy.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of 1,4-DPCA in DMSO

Materials:

1,4-DPCA powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Sonicator (water bath)

Calibrated scale

Procedure:

Calculate the required mass of 1,4-DPCA for your desired volume of 10 mM stock solution

(Molecular Weight of 1,4-DPCA is approximately 240.22 g/mol ). For example, for 1 mL of a

10 mM stock solution, you will need 2.4022 mg of 1,4-DPCA.

Weigh the calculated amount of 1,4-DPCA powder and place it in a sterile microcentrifuge

tube.

Add the desired volume of anhydrous DMSO to the microcentrifuge tube.

Vortex the tube vigorously for 1-2 minutes to initially mix the compound.

Place the tube in a water bath sonicator and sonicate for 10-15 minutes, or until the solution

is clear and all solid has dissolved. Gentle warming (e.g., to 37°C) can be used in

conjunction with sonication to aid dissolution.
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for Cell Culture

Materials:

10 mM 1,4-DPCA stock solution in DMSO

Pre-warmed cell culture medium or aqueous buffer

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Thaw an aliquot of the 10 mM 1,4-DPCA stock solution at room temperature.

Gently warm both the stock solution and the cell culture medium/buffer to 37°C.

Perform a serial dilution of the stock solution if a very low final concentration is required. For

example, to achieve a final concentration of 10 µM in 1 mL of medium, you can add 1 µL of

the 10 mM stock solution.

While vortexing the cell culture medium/buffer, add the appropriate volume of the 1,4-DPCA
stock solution dropwise.

Continue to vortex for a few seconds to ensure the solution is homogeneous.

Use the freshly prepared working solution immediately for your experiment.
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Start: Need to dissolve 1,4-DPCA Is the desired solvent aqueous?
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Does it precipitate?

Solution is ready for use.No

Troubleshooting Steps:
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Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving 1,4-DPCA.
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Click to download full resolution via product page

Caption: Effect of pH on the solubility of 1,4-DPCA.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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